N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-cyclohexyl-N-ethyl-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C15H19N5O2/c1-2-20(11-6-4-3-5-7-11)15(21)14-18-13(19-22-14)12-10-16-8-9-17-12/h8-11H,2-7H2,1H3
• InChI Key: ZCPNIPBUEUNOQT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)C2=NC(=NO2)C3=NC=CN=C3
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, also known as CXPOC, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Antimycobacterial and Antitubercular Applications

Compounds with structural elements similar to N-cyclohexyl-N-ethyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide have been synthesized and evaluated for their antimycobacterial activities. For instance, derivatives of pyridines and pyrazines substituted with 1,2,4-oxadiazole-5-ones and 1,2,4-oxadiazole-5-thiones have shown potential against Mycobacterium tuberculosis, indicating their relevance in the development of new antitubercular agents (Gezginci, Martin, & Franzblau, 1998).

Agrochemical Research

In the agrochemical sector, pyrazole carboxamide derivatives, a class to which this compound is conceptually related, have been explored for their nematocidal activity, showing promise in controlling nematode pests in agriculture (Zhao et al., 2017).

Anticancer Research

Furthermore, novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have been synthesized and evaluated as anti-tumor agents, demonstrating significant effects in cancer cell lines and suggesting a potential pathway for the development of new anticancer drugs (Nassar, Atta-Allah, & Elgazwy, 2015).

Material Science

In material science, metal-involved solvothermal interconversions of pyrazinyl substituted azole derivatives have been investigated, highlighting the versatility of these compounds in synthesizing materials with unique properties and applications (Li et al., 2010).

Phytohormone Regulation

Derivatives have also been identified as inhibitors of ethylene biosynthesis in plants, suggesting their use in regulating plant metabolism to decrease postharvest loss, demonstrating a broad range of potential applications in agriculture and food preservation (Sun et al., 2017).